Cas no 1804146-12-0 (5-Amino-2-fluoroisonicotinamide)

5-Amino-2-fluoroisonicotinamide structure
1804146-12-0 structure
Product Name:5-Amino-2-fluoroisonicotinamide
CAS No:1804146-12-0
MF:C6H6FN3O
MW:155.129744052887
CID:4778879
Update Time:2023-08-17

5-Amino-2-fluoroisonicotinamide Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-fluoroisonicotinamide
    • AK00741916
    • Inchi: 1S/C6H6FN3O/c7-5-1-3(6(9)11)4(8)2-10-5/h1-2H,8H2,(H2,9,11)
    • InChI Key: YMVJMEXWOXRJFB-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(N)=O)=C(C=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 164
  • XLogP3: 0
  • Topological Polar Surface Area: 82

5-Amino-2-fluoroisonicotinamide Pricemore >>

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